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Compound of Interest

Compound Name: Triethyl arsenate

Cat. No.: B090927

Technical Support Center: Safe Handling of
Triethyl Arsenate

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
triethyl arsenate. Adherence to these protocols is critical due to the high toxicity and
carcinogenic potential of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards of triethyl arsenate?

Al: Triethyl arsenate is a highly toxic and carcinogenic organoarsenic compound.[1][2] The
primary routes of exposure are inhalation and skin contact, both of which can lead to severe
health effects.[2] It is classified as toxic if swallowed or inhaled and is suspected of causing
cancer. Additionally, it poses a significant environmental hazard.

Q2: What are the established occupational exposure limits for triethyl arsenate?

A2: While specific occupational exposure limits for triethyl arsenate are not readily available,
the Occupational Safety and Health Administration (OSHA) has established a Permissible
Exposure Limit (PEL) for organic arsenic compounds of 0.5 mg/m3 as an 8-hour time-weighted
average (TWA).[1][3] It is crucial to keep workplace exposure well below this limit.
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Q3: What type of gloves should | use when handling triethyl arsenate?

A3: For handling triethyl arsenate, it is recommended to use gloves made of nitrile or butyl
rubber.[4][5] Always use thicker, chemical-resistant gloves rather than thin disposable gloves,
which may offer inadequate protection.[6] It is critical to double-glove and to change gloves
immediately if contamination is suspected. Since specific breakthrough time data for triethyl
arsenate is not available, it is essential to consult the glove manufacturer's chemical resistance
guide and to conduct a site-specific risk assessment.

Q4: What is the appropriate respiratory protection for working with triethyl arsenate?

A4: All work with triethyl arsenate that has the potential to generate aerosols or vapors must
be conducted in a certified chemical fume hood. If there is a risk of exposure exceeding the
occupational exposure limits, a NIOSH-approved respirator is required. For any detectable
concentration, a full-facepiece self-contained breathing apparatus (SCBA) in a pressure-
demand or other positive-pressure mode is recommended.

Q5: What should I do in case of a small spill of triethyl arsenate in the laboratory?

A5: In the event of a small spill, evacuate the immediate area and alert your supervisor. If you
are trained and it is safe to do so, follow the detailed spill cleanup protocol outlined in this
guide. This involves containing the spill, neutralizing it with an appropriate agent, absorbing the
residue, and decontaminating the area.[7][8][9] Always wear the appropriate personal
protective equipment (PPE) during cleanup.

Quantitative Data Summary

The following table summarizes key quantitative data for handling arsenic compounds. Note
that specific data for triethyl arsenate is limited, and values for related compounds are
provided as a conservative guideline.
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Parameter Value Source/Compound

Occupational Exposure Limits

OSHA PEL (Organic Arsenic) 0.5 mg/m3 (8-hour TWA) [1][3]

ACGIH TLV (Inorganic Arsenic)  0.01 mg/m3 (8-hour TWA) [10][11]

Glove Recommendations

Recommended Materials Nitrile, Butyl Rubber [4][5]

Breakthrough Time (General) > 8 hours (for some chemicals) [12]

Emergency Procedures

Flush with water for at least 15
Eye Exposure _ [8]
minutes

) Wash with soap and water
Skin Exposure ) ) [8]
immediately

Experimental Protocols
Protocol for Decontamination of a Small Triethyl
Arsenate Spill

Obijective: To safely clean and decontaminate a small spill (less than 100 mL) of triethyl
arsenate in a laboratory setting.

Materials:

e Chemical spill kit containing:

[¢]

Inert absorbent material (e.g., vermiculite, sand)

[¢]

Sodium hypochlorite solution (bleach, diluted to 5-10%) or another suitable oxidizing agent

o

Sodium thiosulfate solution (for neutralizing bleach)

o

Heavy-duty chemical-resistant gloves (nitrile or butyl rubber)
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o Chemical splash goggles and face shield

o Impervious lab coat or apron

o Shoe covers

o NIOSH-approved respirator

o Plastic bags for hazardous waste disposal

o Scoop and dustpan (non-sparking)

Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the
immediate area of the spill. Restrict access to the contaminated area.

Don Personal Protective Equipment (PPE): Before beginning cleanup, put on all required
PPE, including double gloves, goggles, face shield, lab coat, and respirator.

Contain the Spill: If the spill is spreading, use an inert absorbent material from the spill kit to
create a dike around the spill to prevent further contamination.[7]

Absorb the Liquid: Gently cover the spill with more absorbent material. Avoid creating dust.

Decontaminate: Carefully apply a 5-10% sodium hypochlorite (bleach) solution to the
absorbed spill. The bleach will oxidize the organoarsenic compound. Allow a contact time of
at least 30 minutes.

Neutralize (if using bleach): After the decontamination period, neutralize the excess bleach
by applying a sodium thiosulfate solution.

Collect Waste: Using a non-sparking scoop and dustpan, carefully collect all the
contaminated absorbent material. Place it in a labeled, heavy-duty plastic bag for hazardous
waste.

Clean the Area: Wipe the spill area with a cloth soaked in a decontamination solution,
followed by a clean, wet cloth. Dry the area thoroughly.
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o Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning
cloths, must be disposed of as hazardous waste according to your institution's guidelines.

o Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Wash hands
thoroughly with soap and water.

e Report the Incident: Report the spill to your supervisor and your institution's environmental
health and safety office, even if you have cleaned it up yourself.

Visualizations
Logical Workflow for PPE Selection
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Start: Handling
Triethyl Arsenate

Wear NIOSH-approved
full-facepiece SCBA

Wear chemical splash
goggles and face shield

Wear double gloves

Wear impervious lab coat,
long pants, and closed-toe shoes

Click to download full resolution via product page

Caption: PPE selection workflow for handling triethyl arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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